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Compound of Interest

Compound Name: Lenvatinib Impurity g

CAS No.: 417714-14-8

Cat. No.: B040125

Get Quote

In the landscape of targeted cancer therapy, the multi-kinase inhibitor Lenvatinib stands as a

critical tool in the treatment of various malignancies, including thyroid and renal cell

carcinomas. The efficacy and safety of such a potent active pharmaceutical ingredient (API)

are intrinsically linked to its purity. Manufacturing processes, while robust, can invariably lead to

the formation of impurities—unwanted chemical entities that can arise from starting materials,

intermediates, or degradation.[1] The diligent control of these impurities is not merely a matter

of regulatory compliance but a fundamental pillar of patient safety.[1][2]

This guide provides an in-depth technical comparison of Lenvatinib Impurity G levels across

different manufacturing batches. We will explore the chemical nature of this specific impurity,

present a detailed analytical methodology for its quantification, and discuss the implications of

its presence on the overall quality of the Lenvatinib API. This document is intended for

researchers, scientists, and drug development professionals dedicated to upholding the highest

standards of scientific integrity in pharmaceutical manufacturing.
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Regulatory bodies like the International Council for Harmonisation (ICH) have established

stringent guidelines (e.g., ICH Q3A) that mandate the reporting, identification, and qualification

of impurities in new drug substances.[2] These guidelines set clear thresholds, often starting as

low as 0.05% for identification, compelling manufacturers to maintain rigorous control over their

synthesis and purification processes.[3] Benchmarking impurity levels across multiple

manufacturing batches serves several critical functions:

Process Consistency: It provides a quantitative measure of the reproducibility and control of

the manufacturing process.

Quality Assurance: Consistent and low levels of impurities are a direct indicator of a high-

quality API.

Risk Assessment: Understanding the typical range of an impurity allows for a more accurate

assessment of potential safety risks.

Process Optimization: Deviations in impurity profiles can highlight specific steps in the

manufacturing process that may require optimization to minimize byproduct formation.[3]

Understanding Lenvatinib and Impurity G
Lenvatinib is chemically known as 4-[3-Chloro-4-

[[(cyclopropylamino)carbonyl]amino]phenoxy]-7-methoxy-6-quinolinecarboxamide.[4] Its

complex structure is assembled through a multi-step synthesis. One of the known process-

related impurities is Lenvatinib Impurity G.

Lenvatinib Impurity G:

Chemical Name: 4-(4-(3-cyclopropylureido)phenoxy)-7-methoxyquinoline-6-carboxamide[5]

CAS Number: 417714-14-8[5]

Molecular Formula: C₂₁H₂₀N₄O₄[5]

Molecular Weight: 392.41 g/mol [5]

A direct comparison of the structures of Lenvatinib and Impurity G reveals a critical difference:

the absence of a chlorine atom on the phenoxy ring in Impurity G. This suggests that Impurity
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G is a dechlorinated analogue of the final Lenvatinib molecule.

Potential Formation Pathway of Impurity G
The formation of Impurity G is likely linked to the synthetic route of Lenvatinib, which involves

the coupling of two key intermediates: 4-chloro-7-methoxyquinoline-6-carboxamide and a

substituted phenolic compound.[6][7] Impurity G could arise from:

Incomplete Chlorination: If the synthesis of the 1-(2-chloro-4-hydroxyphenyl)-3-

cyclopropylurea intermediate involves a chlorination step, the presence of the unchlorinated

starting material would lead to the formation of Impurity G in the final condensation step.

Dechlorination Side Reaction: Certain reaction conditions, potentially involving catalytic

processes or specific reagents during the synthesis or purification, could lead to the

unintended removal of the chlorine atom from the Lenvatinib molecule or its precursors.

The logical relationship between the manufacturing process and the potential for Impurity G

formation underscores the need for precise control over reaction stoichiometry, temperature,

and purification steps.
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Caption: Potential formation pathways for Lenvatinib Impurity G.

Comparative Analysis of Impurity G Levels
To illustrate the importance of batch-to-batch monitoring, the following table summarizes

hypothetical data for Lenvatinib Impurity G levels across five distinct manufacturing batches,

as determined by a validated UPLC method.
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Batch Number
Manufacturing
Date

Impurity G (%)
ICH Q3A
Threshold
Status

Batch Release
Decision

LVN-24-001 2025-10-15 0.04

Below

Identification

Threshold

Pass

LVN-24-002 2025-10-22 0.08

Above

Identification

Threshold

Pass

(Characterized)

LVN-24-003 2025-11-05 0.03

Below

Identification

Threshold

Pass

LVN-24-004 2025-11-12 0.11

Above

Identification

Threshold

Pass

(Characterized)

LVN-24-005 2025-11-19 0.16

Above

Qualification

Threshold

Hold for

Investigation

Analysis of Hypothetical Data:

Batches LVN-24-001 and LVN-24-003 show excellent process control, with Impurity G levels

well below the ICH identification threshold of 0.05%.

Batches LVN-24-002 and LVN-24-004 have levels that necessitate structural identification

and reporting, but they remain below the typical qualification threshold. This is acceptable

provided the impurity has been properly characterized.

Batch LVN-24-005 shows a significant deviation, with the Impurity G level exceeding the

qualification threshold (often around 0.15%). This would trigger an immediate out-of-

specification (OOS) investigation to determine the root cause and assess the potential safety

impact before the batch could be considered for release.
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Experimental Protocol: Quantification of Lenvatinib
Impurity G
A robust and validated analytical method is paramount for the accurate quantification of

impurities. The following protocol describes a stability-indicating Ultra-Performance Liquid

Chromatography (UPLC) method for this purpose. The choice of UPLC over traditional HPLC

offers advantages in terms of speed, resolution, and sensitivity, which are critical for resolving

closely related impurities.[3]

Objective: To accurately quantify the level of Lenvatinib
Impurity G in a Lenvatinib API sample.
Materials and Reagents:

Lenvatinib API sample

Lenvatinib Impurity G Reference Standard

Acetonitrile (UPLC/MS grade)

Formic Acid (ACS grade or higher)

Orthophosphoric Acid (ACS grade or higher)

Ultrapure Water (18.2 MΩ·cm)

Instrumentation:
UPLC system with a photodiode array (PDA) or UV detector (e.g., Waters ACQUITY UPLC)

UPLC Column: Acquity BEH C18 (50 mm x 2.1 mm, 1.7 µm) or equivalent

Analytical Balance

pH Meter

Chromatographic Conditions:
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Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient Elution:

Time (min) %A %B

0.0 70 30

5.0 30 70

6.0 30 70

6.1 70 30

| 8.0 | 70 | 30 |

Flow Rate: 0.4 mL/min

Column Temperature: 30°C

Detection Wavelength: 248 nm[3]

Injection Volume: 2 µL

Run Time: 8 minutes

Procedure:
1. Standard Solution Preparation:

Impurity G Stock Solution (100 µg/mL): Accurately weigh approximately 5 mg of Lenvatinib
Impurity G Reference Standard into a 50 mL volumetric flask. Dissolve in and dilute to
volume with a 50:50 mixture of Acetonitrile and Water (diluent).
Working Standard Solution (1.0 µg/mL): Dilute the Impurity G Stock Solution 1:100 with the
diluent. This concentration represents 0.1% of the Test Solution concentration.

2. Test Solution Preparation:
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Accurately weigh approximately 50 mg of the Lenvatinib API sample into a 50 mL volumetric
flask.
Dissolve in and dilute to volume with the diluent to achieve a final concentration of 1000
µg/mL (1.0 mg/mL).

3. System Suitability:

Inject the diluent as a blank to ensure no interfering peaks are present.
Inject the Working Standard Solution five times. The relative standard deviation (RSD) of the
peak areas for Impurity G should be not more than 5.0%. The theoretical plates for the
Impurity G peak should be not less than 2000.

4. Analysis:

Inject the Test Solution in duplicate.
Identify the peaks for Lenvatinib and Impurity G based on their retention times relative to the
standard.

5. Calculation:

Calculate the percentage of Impurity G in the Lenvatinib API sample using the following
formula:

start [label="Start: Receive Lenvatinib API Batch", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; prep_std [label="Prepare

Impurity G\nReference Standard Solution"]; prep_sample [label="Prepare

Lenvatinib API\nTest Solution (1.0 mg/mL)"]; sys_suit [label="Perform

System Suitability Test\n(Inject Standard 5x)"]; check_sys_suit

[label="RSD ≤ 5.0%?", shape=diamond, fillcolor="#FBBC05"];

inject_sample [label="Inject Test Solution\n(in duplicate)"]; data_acq

[label="Acquire Chromatographic Data\n(UV at 248 nm)"]; integrate

[label="Identify & Integrate Peaks\n(Lenvatinib & Impurity G)"];

calculate [label="Calculate % Impurity G"]; compare [label="Compare

Result to\nICH Q3A Thresholds", shape=diamond, fillcolor="#FBBC05"];

pass [label="Batch Meets Specification", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"]; fail [label="OOS

Investigation Required", shape=ellipse, fillcolor="#EA4335",

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


fontcolor="#FFFFFF"]; stop [label="System Suitability

Failed:\nTroubleshoot & Repeat", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"];

start -> prep_std; start -> prep_sample; {prep_std, prep_sample}

Caption: UPLC workflow for quantifying Lenvatinib Impurity G.

Conclusion
The control of impurities is a non-negotiable aspect of pharmaceutical manufacturing. For a

potent API like Lenvatinib, understanding the profile of process-related impurities such as

Impurity G is essential for ensuring product quality, safety, and consistency. By implementing

rigorous analytical benchmarking across manufacturing batches, drug developers can gain

confidence in their process control, adhere to global regulatory standards, and ultimately

protect patient health. The UPLC method detailed in this guide provides a robust framework for

achieving this critical quality control objective. Continuous monitoring and a deep

understanding of the chemical synthesis are the cornerstones of producing high-purity

Lenvatinib for therapeutic use.

References
AMSbiopharma. Impurity guidelines in drug development under ICH Q3. [Link]

International Journal of Pharmacy and Biological Sciences. Stability Indicating UPLC Method

Development and Validation of Lenvatinib. [Link]

Quality Control Chemicals (QCC). Lenvatinib Impurity G. [Link]

Patve R. S. M., Shaikh A. R., et al. Method development and validation of lenvatinib by

HPLC and UV-Spectroscopy. Indian Drugs. [Link]

Pharmaguideline. Resolving API Impurity Issues in Drug Development. [Link]

The Pharma Review. The control of API impurities - A critical issue to the pharmaceutical

industry. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b040125/docs?utm_src=pdf-body#benchmarking-lenvatinib-impurity-g-levels-a-comparative-guide-for-drug-development-professionals
https://www.amsbio.com/news/impurity-guidelines-in-drug-development-under-ich-q3/
https://www.ijpbs.com/ijpbsadmin/upload/ijpbs_5b59728859296.pdf
https://www.benchchem.com/product/b040125/docs?utm_src=pdf-body#benchmarking-lenvatinib-impurity-g-levels-a-comparative-guide-for-drug-development-professionals
https://www.qcchemical.com/products/lenvatinib-impurity-g.html
https://www.indiandrugsonline.org/issues/40/articles/1004
https://www.pharmaguideline.com/2023/11/resolving-api-impurity-issues-in-drug-development.html
https://www.thepharmareview.com/the-control-of-api-impurities-a-critical-issue-to-the-pharmaceutical-industry/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


W.R. Grace. Control API Impurities to Achieve Therapeutic Safety and Efficacy for Patients.

[Link]

Indo American Journal of Pharmaceutical Sciences. Method development and validation of

lenvatinib drug by rp-hplc in pharmaceutical drug. [Link]

PubMed. UPLC-MS/MS method for the determination of Lenvatinib in rat plasma and its

application to drug-drug interaction studies. [Link]

National Center for Biotechnology Information. A Simple UPLC/MS-MS Method for

Simultaneous Determination of Lenvatinib and Telmisartan in Rat Plasma, and Its Application

to Pharmacokinetic Drug-Drug Interaction Study. [Link]

Qingmu Pharmaceutical. Synthesis Methods of Lenvatinib Mesylate API. [Link]

ResearchGate. New stability-indicating ultra performance liquid chromatography method

development and validation of lenvatinib mesylate in bulk drug and pharmaceutical dosage

forms. [Link]

Semantic Scholar. METHOD DEVELOPMENT AND VALIDATION OF LENVATINIB BY HPLC

AND UV-SPECTROSCOPY. [Link]

Daicel Pharma Standards. Lenvatinib Impurities Manufacturers & Suppliers. [Link]

Google Patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Issue's Article Details [indiandrugsonline.org]

2. METHOD DEVELOPMENT AND VALIDATION OF LENVATINIB BY HPLC AND UV-
SPECTROSCOPY | Semantic Scholar [semanticscholar.org]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://grace.com/news-and-media/latest-news/control-api-impurities-to-achieve-therapeutic-safety-and-efficacy-for-patients/
https://www.iajps.com/volumes/volume-3-oct-2016/10-issue-10-oct-2016/
https://pubmed.ncbi.nlm.nih.gov/34482061/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8869818/
https://www.qingmu-pharma.com/news/synthesis-methods-of-lenvatinib-mesylate-api-113.html
https://www.researchgate.net/publication/326922245_New_stability-indicating_ultra_performance_liquid_chromatography_method_development_and_validation_of_lenvatinib_mesylate_in_bulk_drug_and_pharmaceutical_dosage_forms
https://www.semanticscholar.org/paper/METHOD-DEVELOPMENT-AND-VALIDATION-OF-LENVATINIB-BY-Patve-Shaikh/755c0650d536340277252259652a23362143714b
https://daicel-pharma.com/lenvatinib-impurities
https://www.benchchem.com/product/b040125?utm_src=pdf-custom-synthesis#bc-rfq
https://www.indiandrugsonline.org/issuesarticle-details?id=Nzgx
https://www.semanticscholar.org/paper/METHOD-DEVELOPMENT-AND-VALIDATION-OF-LENVATINIB-BY-Patve-Shaikh/e01b5895af55ac6a6303640833c62f11b1d4e0a0
https://www.semanticscholar.org/paper/METHOD-DEVELOPMENT-AND-VALIDATION-OF-LENVATINIB-BY-Patve-Shaikh/e01b5895af55ac6a6303640833c62f11b1d4e0a0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b040125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. ijpbs.com [ijpbs.com]

4. Lenvatinib Impurities Manufacturers & Suppliers - Daicel Pharma Standards
[daicelpharmastandards.com]

5. Quality Control Chemicals (QCC) [qcchemical.com]

6. qingmupharm.com [qingmupharm.com]

7. CN109734661B - Synthetic method of lenvatinib - Google Patents [patents.google.com]

To cite this document: BenchChem. [Benchmarking Lenvatinib Impurity G Levels: A
Comparative Guide for Drug Development Professionals]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b040125/docs#benchmarking-
lenvatinib-impurity-g-levels-a-comparative-guide-for-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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